3-hydroxy-1-(6H-thieno[2,3-b]pyrrole-5-carbonyl)piperidine-3-carboxylic acid

• IUPAC Name: 3-hydroxy-1-(6H-thieno[2,3-b]pyrrole-5-carbonyl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C13H14N2O4S/c16-11(9-6-8-2-5-20-10(8)14-9)15-4-1-3-13(19,7-15)12(17)18/h2,5-6,14,19H,1,3-4,7H2,(H,17,18)
• InChI Key: RGHNNLIEDFHHQC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC3=C(N2)SC=C3)(C(=O)O)O
• Molecular Formula: C13H14N2O4S
• Molecular Weight: 294.33 g/mol

Description

3-hydroxy-1-(6H-thieno[2,3-b]pyrrole-5-carbonyl)piperidine-3-carboxylic acid, also known as THIP, is a synthetic compound that belongs to the class of GABA receptor agonists. THIP has been extensively studied for its potential therapeutic applications in various neurological disorders.

Mechanism of Action

3-hydroxy-1-(6H-thieno[2,3-b]pyrrole-5-carbonyl)piperidine-3-carboxylic acid acts as a selective agonist of GABA receptor subtype A (GABA-A) and enhances the inhibitory neurotransmission in the brain. GABA-A receptors are the major inhibitory receptors in the brain, and their activation leads to hyperpolarization of the neuron, reducing its excitability.
Biochemical and Physiological Effects
3-hydroxy-1-(6H-thieno[2,3-b]pyrrole-5-carbonyl)piperidine-3-carboxylic acid has been shown to have anxiolytic, anticonvulsant, and sedative effects in animal models. 3-hydroxy-1-(6H-thieno[2,3-b]pyrrole-5-carbonyl)piperidine-3-carboxylic acid also modulates the release of neurotransmitters such as dopamine, serotonin, and noradrenaline, leading to its therapeutic effects.

Advantages and Limitations for Lab Experiments

3-hydroxy-1-(6H-thieno[2,3-b]pyrrole-5-carbonyl)piperidine-3-carboxylic acid has several advantages for lab experiments, such as its high potency and selectivity for GABA-A receptors. However, 3-hydroxy-1-(6H-thieno[2,3-b]pyrrole-5-carbonyl)piperidine-3-carboxylic acid has limitations such as its short half-life and poor solubility, which can affect its pharmacokinetic properties.

Future Directions

1. Development of novel 3-hydroxy-1-(6H-thieno[2,3-b]pyrrole-5-carbonyl)piperidine-3-carboxylic acid derivatives with improved pharmacokinetic properties.
2. Investigation of the potential therapeutic applications of 3-hydroxy-1-(6H-thieno[2,3-b]pyrrole-5-carbonyl)piperidine-3-carboxylic acid in other neurological disorders such as Parkinson's disease and schizophrenia.
3. Study of the molecular mechanisms underlying the therapeutic effects of 3-hydroxy-1-(6H-thieno[2,3-b]pyrrole-5-carbonyl)piperidine-3-carboxylic acid.
4. Development of 3-hydroxy-1-(6H-thieno[2,3-b]pyrrole-5-carbonyl)piperidine-3-carboxylic acid-based therapies for the treatment of drug addiction and withdrawal symptoms.
5. Investigation of the potential side effects of 3-hydroxy-1-(6H-thieno[2,3-b]pyrrole-5-carbonyl)piperidine-3-carboxylic acid and its long-term effects on brain function.

Synthesis Methods

3-hydroxy-1-(6H-thieno[2,3-b]pyrrole-5-carbonyl)piperidine-3-carboxylic acid can be synthesized by reacting 3-piperidone with thieno[2,3-b]pyrrole-5-carboxylic acid in the presence of sodium hydride and DMF. The resulting product is then treated with lithium aluminum hydride to obtain 3-hydroxy-1-(6H-thieno[2,3-b]pyrrole-5-carbonyl)piperidine-3-carboxylic acid.

Scientific Research Applications

3-hydroxy-1-(6H-thieno[2,3-b]pyrrole-5-carbonyl)piperidine-3-carboxylic acid has been studied for its potential therapeutic applications in various neurological disorders such as epilepsy, anxiety, and insomnia. 3-hydroxy-1-(6H-thieno[2,3-b]pyrrole-5-carbonyl)piperidine-3-carboxylic acid acts as a GABA receptor agonist and enhances the inhibitory neurotransmission in the brain, leading to its therapeutic effects.